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Introduction
The designation "DO 710" in the context of vacuum pump systems is ambiguous and can refer

to at least two distinct products: Dow Corning™ 710 Fluid, a silicone-based fluid, and

Leybonol® LVO 710, a synthetic cyclic hydrocarbon oil. This document provides detailed

application notes and protocols for both substances, tailored for use in research, scientific, and

drug development environments where high-performance vacuum is critical.

Dow Corning™ 710 Fluid is a phenylmethyl polysiloxane, recognized for its excellent thermal

stability, high radiation resistance, and low volatility, making it suitable for diffusion pumps and

applications in nuclear and other radiation-exposed settings.[1][2][3] Leybonol® LVO 710 is a

synthetic cyclic hydrocarbon designed for specific vacuum pumps, offering high thermal

stability, resistance to oxidation, and chemical inertness, particularly towards acidic gases.[4][5]

[6][7][8][9]

This document will delineate the properties of each fluid, provide protocols for their application

and maintenance in vacuum pump systems, and offer guidance on best practices to ensure

optimal performance and longevity of your equipment.
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The selection of a vacuum pump fluid is contingent on the specific application, required

vacuum level, and the nature of the gases being pumped. The following tables summarize the

key quantitative data for both Dow Corning™ 710 and Leybonol® LVO 710 to facilitate an

informed decision.

Table 1: Physical and Thermal Properties

Property Dow Corning™ 710 Fluid Leybonol® LVO 710

Chemical Type
Phenylmethyl polysiloxane

(Silicone)
Synthetic cyclic hydrocarbon

Appearance Colorless to light straw liquid -

Viscosity at 25°C (77°F) 500 mm²/s -

Viscosity at 40°C (104°F) - 99.6 mm²/s

Specific Gravity at

25°C/15.6°C
1.11 -

Density at 15°C (59°F) - 893 kg/m ³

Flash Point (Open Cup) 302°C (575°F) > 223°C (433°F)

Spontaneous Ignition Temp. 488°C (910°F) -

Pour Point -22°C (-8°F) < -30°C (-22°F)

Thermal Decomposition Point 370°C (698°F) Very high thermal stability

Radiation Resistance ~1.7 x 10⁸ rads -

Data sourced from product technical datasheets.[1][3][4]

Table 2: Vapor Pressure of Dow Corning™ 710 Fluid
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Temperature Vapor Pressure (kPa) Vapor Pressure (Torr)

25°C (77°F) Negligible Negligible

149°C (300°F) 0.01 ~0.075

232°C (450°F) 0.2 ~1.5

260°C (500°F) 0.5 ~3.75

288°C (550°F) 1.3 ~9.75

316°C (600°F) 2.9 ~21.75

371°C (700°F) 11.0 ~82.5

Data sourced from the Dow Corning™ 710 Fluid product information sheet.[1]

Experimental Protocols
The following protocols provide a generalized framework for the application and maintenance

of "DO 710" fluids in vacuum pump systems. Always consult your specific vacuum pump's

manual for detailed instructions and safety precautions.

Protocol 1: Vacuum Pump Fluid Filling and Replacement
Objective: To correctly fill or replace the fluid in a vacuum pump to ensure optimal performance

and prevent contamination.

Materials:

Appropriate "DO 710" fluid (Dow Corning™ 710 or Leybonol® LVO 710)

Personal Protective Equipment (PPE): safety glasses, gloves

Lint-free cloths

Solvent for cleaning (e.g., isopropyl alcohol), if necessary

Drain pan
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Funnel

Procedure:

Pump Shutdown and Isolation:

Safely shut down the vacuum pump according to the manufacturer's instructions.

Disconnect the pump from the power source.

Allow the pump to cool down to a safe handling temperature.

Isolate the pump from the vacuum system by closing the necessary valves.

Vent the pump to atmospheric pressure.

Draining the Old Fluid:

Place a suitable drain pan under the pump's oil drain plug.

Carefully remove the drain plug and allow the old fluid to drain completely. It is advisable

to run the pump for a few minutes before draining to warm the oil, which will lower its

viscosity and help suspend contaminants for more effective removal.[10]

Inspect the drained fluid for signs of contamination (e.g., discoloration, particulate matter,

milky appearance indicating water).[10]

Replace and tighten the drain plug.

Cleaning (if necessary):

If the drained fluid is heavily contaminated, or if you are switching between different types

of fluids (e.g., hydrocarbon to silicone), the pump's interior should be cleaned.[11]

Follow the manufacturer's guidelines for flushing the pump. This may involve filling with a

small amount of the new fluid, running the pump briefly, and then draining it again.
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For diffusion pumps, a more thorough cleaning with solvents may be required if there is

evidence of carbonized oil.[11]

Filling with New Fluid:

Remove the oil fill cap.

Using a clean funnel, pour the new "DO 710" fluid into the pump.

Observe the oil level through the sight glass. Fill to the level indicated by the manufacturer.

Be aware that some pumps have different fill lines for hot and cold oil.[10]

Avoid overfilling, as this can lead to oil misting and contamination of the vacuum system.

[12]

Replace and secure the oil fill cap.

Post-Fill Checks:

Reconnect the pump to the power source.

Briefly run the pump and check for any leaks around the drain plug and fill cap.

Re-check the oil level and top off if necessary.

Protocol 2: Routine Maintenance and Fluid Monitoring
Objective: To maintain the integrity of the vacuum pump fluid and ensure the long-term

reliability of the vacuum system.

Procedure:

Daily Checks:

Visually inspect the oil level through the sight glass.

Check the color of the oil. Darkening of hydrocarbon oils can indicate thermal stress, while

a milky appearance suggests water contamination.[10][13]
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Weekly Checks:

Check for any oil leaks from the pump seals and fittings.

For systems with external oil filtration, check the status of the filter and change if

necessary.

Periodic Fluid Change:

The frequency of oil changes depends on the application, operating hours, and the level of

contamination.[13] Manufacturers often recommend an oil change every 3,000 hours of

operation for clean applications.[10] However, for demanding processes, this interval may

be much shorter.[10]

It is recommended to establish an oil change schedule based on your specific process and

observations of the fluid's condition.[13]

Mandatory Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

application of "DO 710" in vacuum pump systems.
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Caption: Decision tree for selecting a "DO 710" fluid.
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Caption: Routine maintenance workflow for vacuum pumps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

